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Compound Name: VU0463841

Cat. No.: B15620619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0463841 is a potent and selective positive allosteric modulator (PAM) of the M5 muscarinic

acetylcholine receptor. M5 receptors are predominantly expressed in the central nervous

system, including key brain regions for learning and memory such as the hippocampus. Studies

involving M5 knockout mice have revealed deficits in hippocampal long-term potentiation (LTP),

a cellular correlate of learning and memory, suggesting a critical role for this receptor in

synaptic plasticity. As a selective M5 PAM, VU0463841 offers a valuable pharmacological tool

to investigate the specific contribution of M5 receptor activation to the mechanisms underlying

synaptic plasticity and its potential as a therapeutic target for cognitive disorders.

These application notes provide a comprehensive overview of the use of VU0463841 for

studying synaptic plasticity, including its mechanism of action, quantitative data from related

compounds, and detailed experimental protocols for in vitro electrophysiology.

Mechanism of Action
VU0463841 acts as a positive allosteric modulator, meaning it binds to a site on the M5

receptor distinct from the orthosteric site where the endogenous ligand, acetylcholine (ACh),

binds. This binding event potentiates the receptor's response to ACh, enhancing downstream

signaling cascades. The M5 receptor is a Gq-coupled G protein-coupled receptor (GPCR).

Upon activation by ACh and potentiation by VU0463841, the Gq protein activates
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phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca2+) stores, while DAG activates protein kinase C (PKC). This signaling

cascade is crucial for the induction and maintenance of synaptic plasticity.[1]

Quantitative Data
While specific quantitative data for VU0463841's effects on Long-Term Potentiation (LTP) and

Long-Term Depression (LTD) are not yet extensively published, data from studies on other

muscarinic and metabotropic glutamate receptor PAMs provide a strong basis for expected

efficacy and potency. The following table summarizes relevant data for M5 PAMs and a related

mGluR5 PAM, which can serve as a reference for designing experiments with VU0463841.

Compound
Receptor
Target

Assay Parameter Value Reference

ML380 M5

Calcium

mobilization

(human)

EC50 190 nM [2]

ML380 M5

Calcium

mobilization

(rat)

EC50 610 nM [2]

VU0238429 M5
Calcium

mobilization
EC50 ~1.16 µM [3]

VU-29 mGluR5

LTP

enhancement

(hippocampal

slices)

Concentratio

n
500 nM [4][5]

VU-29 mGluR5

LTD

enhancement

(hippocampal

slices)

Concentratio

n
1 µM [4][5]
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The following diagram illustrates the proposed signaling pathway for M5 receptor-mediated

modulation of synaptic plasticity, potentiated by VU0463841.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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